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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the synthesis of N-Benzoylanthranilate, also

known as N-Benzoylanthranilic acid, from its precursor, anthranilic acid. N-Benzoylanthranilic

acid and its derivatives are important intermediates in the synthesis of various pharmaceuticals

and heterocyclic compounds.[1][2] The primary method for this synthesis is the Schotten-

Baumann reaction, a reliable and widely used method for the acylation of amines.[3][4]

Reaction Overview and Mechanism
The synthesis of N-Benzoylanthranilic acid is achieved through the benzoylation of the amino

group of anthranilic acid using benzoyl chloride. This reaction is typically performed under

Schotten-Baumann conditions, which involve an aqueous basic environment.[3][5] The base,

commonly sodium hydroxide, serves two critical roles: it neutralizes the hydrochloric acid (HCl)

byproduct generated during the reaction and promotes the formation of the amide product.[5]

The mechanism proceeds in the following steps:

Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the anthranilic acid's

amino group attacks the electrophilic carbonyl carbon of the benzoyl chloride.[6]

Intermediate Formation: This attack forms a tetrahedral intermediate.
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Deprotonation and Rearrangement: The hydroxide ion (OH⁻) from the base abstracts a

proton from the positively charged nitrogen atom. Subsequently, the intermediate collapses,

reforming the carbonyl double bond and expelling a chloride ion.[6][7]

Product Formation: The final product, N-Benzoylanthranilic acid, is formed as a solid

precipitate, along with sodium chloride and water.

A potential side reaction is the cyclization of the N-Benzoylanthranilic acid intermediate to form

2-phenyl-4H-3,1-benzoxazin-4-one.[8][9] This can be influenced by the stoichiometry of the

reactants and the choice of base; for instance, using excess benzoyl chloride in pyridine can

favor the formation of the benzoxazinone.[8]
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Products

Anthranilic Acid
(2-Aminobenzoic Acid)

N-Benzoylanthranilic AcidBenzoyl Chloride

Sodium Hydroxide (aq)

Catalyst &
Neutralizer

NaCl + H₂O
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Start

1. Dissolve Anthranilic Acid
in 10% NaOH (aq)

2. Add Benzoyl Chloride
(Dropwise with Stirring)

3. Stir Vigorously
(15-20 min)

4. Isolate Crude Product
(Vacuum Filtration)

5. Wash Solid
with Cold Water

6. Recrystallize
from Hot Ethanol

7. Dry Purified Crystals

8. Characterize Product
(Yield, MP, Spectroscopy)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1266099?utm_src=pdf-custom-synthesis
https://files01.core.ac.uk/download/pdf/70337143.pdf
https://asianpubs.org/index.php/ajchem/article/download/36_10_6/29825
https://en.wikipedia.org/wiki/Schotten%E2%80%93Baumann_reaction
https://testbook.com/chemistry/schotten-baumann-reaction
https://byjus.com/chemistry/schotten-baumann-reaction/
https://chemistnotes.com/organic/schotten-baumann-reaction-introduction/
https://www.vedantu.com/chemistry/schotten-baumann-reaction
https://pubs.rsc.org/en/content/articlelanding/1968/j3/j39680001593
https://pubs.rsc.org/en/content/articlelanding/1968/j3/j39680001593
https://pmc.ncbi.nlm.nih.gov/articles/PMC3662593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3662593/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3662593/
https://www.benchchem.com/product/b1266099#n-benzoylanthranilate-synthesis-from-anthranilic-acid
https://www.benchchem.com/product/b1266099#n-benzoylanthranilate-synthesis-from-anthranilic-acid
https://www.benchchem.com/product/b1266099#n-benzoylanthranilate-synthesis-from-anthranilic-acid
https://www.benchchem.com/product/b1266099#n-benzoylanthranilate-synthesis-from-anthranilic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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